Cas no 474970-40-6 (AKOS BAR-2318)

AKOS BAR-2318 structure
AKOS BAR-2318 structure
Product Name:AKOS BAR-2318
CAS No:474970-40-6
MF:C16H14O3
MW:254.280564785004
CID:931067
PubChem ID:21937049
Update Time:2025-04-19

AKOS BAR-2318 Chemical and Physical Properties

Names and Identifiers

    • AKOS BAR-2318
    • [4-(4-Acetylphenyl)phenyl]acetic acid
    • AKOS004117310
    • SCHEMBL2215457
    • 4'-Acetyl-biphenyl-4-acetic acid
    • SNFKDDPUNFGXEU-UHFFFAOYSA-N
    • 474970-40-6
    • Inchi: 1S/C16H14O3/c1-11(17)13-6-8-15(9-7-13)14-4-2-12(3-5-14)10-16(18)19/h2-9H,10H2,1H3,(H,18,19)
    • InChI Key: SNFKDDPUNFGXEU-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC(=CC=1)C1C=CC(C(C)=O)=CC=1)=O

Computed Properties

  • Exact Mass: 254.09400
  • Monoisotopic Mass: 254.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: 3.18330
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